Cas no 39567-24-3 (7-cyclopropyl-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one)

7-cyclopropyl-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one structure
39567-24-3 structure
Product name:7-cyclopropyl-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
CAS No:39567-24-3
MF:C9H12N2OS
MW:196.269380569458
CID:1510183
PubChem ID:217755

7-cyclopropyl-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

    • 7-cyclopropyl-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
    • 7-cyclopropyl-2,3,6,7-tetrahydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
    • 7-Cyclopropyl-2,3,6,7-Tetrahydro-5H-thiazolo(3,2-a)pyrimidin-5-one
    • DTXSID00960175
    • 39567-24-3
    • 5H-Thiazolo(3,2-a)pyrimidin-5-one, 2,3,6,7-tetrahydro-7-cyclopropyl-
    • SCHEMBL11193817
    • 7-Cyclopropyl-5-oxo-2,3,6,7-tetrahydro-5H-thiazolo(3,2-a)pyrimidine
    • Inchi: InChI=1S/C9H12N2OS/c12-8-5-7(6-1-2-6)10-9-11(8)3-4-13-9/h6-7H,1-5H2
    • InChI Key: KWSDHCVRIXUROV-UHFFFAOYSA-N
    • SMILES: C1CC1C2CC(=O)N3CCSC3=N2

Computed Properties

  • Exact Mass: 196.06716
  • Monoisotopic Mass: 196.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 58Ų

Experimental Properties

  • Density: 1.64
  • Boiling Point: 322.6°C at 760 mmHg
  • Flash Point: 148.9°C
  • Refractive Index: 1.823
  • PSA: 32.67

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